Rubixanthin

• CAS No.: 3763-55-1
• Product Name: Rubixanthin
• Molecular Formula: C40H56O
• Molecular Weight: 552.9 g/mol
• IUPAC Name: (1R)-4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E,19E)-3,7,12,16,20,24-hexamethylpentacosa-1,3,5,7,9,11,13,15,17,19,23-undecaenyl]-3,5,5-trimethylcyclohex-3-en-1-ol
• Standard InChI: InChI=1S/C40H56O/c1-31(2)17-13-20-34(5)23-15-25-35(6)24-14-21-32(3)18-11-12-19-33(4)22-16-26-36(7)27-28-39-37(8)29-38(41)30-40(39,9)10/h11-12,14-19,21-28,38,41H,13,20,29-30H2,1-10H3/b12-11+,21-14+,22-16+,25-15+,28-27+,32-18+,33-19+,34-23+,35-24+,36-26+/t38-/m1/s1
• Standard InChIKey: ABTRFGSPYXCGMR-AXXBKCDFSA-N
• Isomeric SMILES: CC1=C(C(C[C@@H](C1)O)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C=C(\C)/CCC=C(C)C)/C)/C
• SMILES: CC1=C(C(CC(C1)O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)CCC=C(C)C)C)C
• Canonical SMILES: CC1=C(C(CC(C1)O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)CCC=C(C)C)C)C
• Melting Point: 160°C
• Physical Description: Solid
• Description: Rubixanthin, also known as e 161D or natural yellow 27, belongs to the class of organic compounds known as xanthophylls. These are carotenoids containing an oxygenated carotene backbone. Carotenes are characterized by the presence of two end-groups (mostly cyclohexene rings, but also cyclopentene rings or acyclic groups) linked by a long branched alkyl chain. Carotenes belonging form a subgroup of the carotenoids family. Xanthophylls arise by oxygenation of the carotene backbone. Thus, rubixanthin is considered to be an isoprenoid lipid molecule. Rubixanthin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, rubixanthin is primarily located in the membrane (predicted from logP) and cytoplasm. Rubixanthin can be biosynthesized from gamma-carotene. Outside of the human body, rubixanthin can be found in a number of food items such as sunflower, pepper (c. annuum), yellow bell pepper, and green bell pepper. This makes rubixanthin a potential biomarker for the consumption of these food products.; Rubixanthin is a carotenol that is a natural xanthophyll pigment. It was formerly used as a food colourant (E161d), but approval for this purpose has been withdrawn throughout the European Union. It has a role as a food colouring and a plant metabolite. It derives from a hydride of a gamma-carotene.
• PubChem Compound: 5281252
• Last Modified: Dec 23 2021